Cas no 820977-39-7 (Quinoline, 2-chloro-3-(5-methyl-1H-indol-2-yl)-)

Quinoline, 2-chloro-3-(5-methyl-1H-indol-2-yl)- structure
820977-39-7 structure
Product Name:Quinoline, 2-chloro-3-(5-methyl-1H-indol-2-yl)-
CAS No:820977-39-7
MF:C18H13ClN2
MW:292.762223005295
CID:698910
PubChem ID:11323818
Update Time:2025-04-19

Quinoline, 2-chloro-3-(5-methyl-1H-indol-2-yl)- Chemical and Physical Properties

Names and Identifiers

    • Quinoline, 2-chloro-3-(5-methyl-1H-indol-2-yl)-
    • 2-chloro-3-(5-methyl-1H-indol-2-yl)quinoline
    • FT-0722586
    • SCHEMBL5471732
    • DTXSID10462418
    • 820977-39-7
    • Inchi: 1S/C18H13ClN2/c1-11-6-7-16-13(8-11)10-17(20-16)14-9-12-4-2-3-5-15(12)21-18(14)19/h2-10,20H,1H3
    • InChI Key: OLCUDEVQYVNOQY-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=C2C=CC=CC2=N1)C1=CC2C=C(C)C=CC=2N1

Computed Properties

  • Exact Mass: 292.0767261g/mol
  • Monoisotopic Mass: 292.0767261g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 1
  • Complexity: 374
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 28.7Ų
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